Cas no 101495-50-5 (1H-Benzotriazole, 4,5,6,7-tetrabromo-1-ethyl-)

• Product Name: 1H-Benzotriazole, 4,5,6,7-tetrabromo-1-ethyl-
• CAS No: 101495-50-5
• MF: C₈H₅Br₄N₃
• MW: 462.761398077011
• CID: 3555521
• Update Time: 2025-04-22

1H-Benzotriazole, 4,5,6,7-tetrabromo-1-ethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzotriazole, 4,5,6,7-tetrabromo-1-ethyl-

• Inchi： 1S/C8H5Br4N3/c1-2-15-8-6(12)4(10)3(9)5(11)7(8)13-14-15/h2H2,1H3
• InChI Key： FIFIIGJBLYXSNV-UHFFFAOYSA-N
• SMILES： N1(CC)C2=C(Br)C(Br)=C(Br)C(Br)=C2N=N1

Computed Properties

• Exact Mass: 462.7176g/mol
• Monoisotopic Mass: 458.7217g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 462.76g/mol
• XLogP3: 4.2
• Topological Polar Surface Area: 30.7Ų